Cas no 372159-75-6 (Fmoc-3-amino-2-naphthoic acid)

• Product Name: Fmoc-3-amino-2-naphthoic acid
• CAS No: 372159-75-6
• MF: C₂₆H₁₉NO₄
• MW: 409.433367013931
• MDL: MFCD02682310
• CID: 304932
• PubChem ID: 17040109
• Update Time: 2025-10-28

Fmoc-3-amino-2-naphthoic acid Chemical and Physical Properties

Names and Identifiers

• 3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-naphthoic acid
• 2-Naphthalenecarboxylicacid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• Fmoc-3-amino-2-naphthoic acid
• 3-N-FMOC-AMINO-2-NAPHTHOIC ACID
• FMOC-ANC
• AC7681
• 3-(((9H-fluoren-9-yl)methoxy)carbonylamino)-2-naphthoic acid
• SY015786
• 372159-75-6
• MFCD02682310
• CS-0205017
• Fmoc-3-amino-2-naphthoic acid, AldrichCPR
• AKOS012711541
• 3-(FMOC-AMINO)-2-NAPHTHOIC ACID
• FT-0763504
• EN300-650279
• AB12229
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)naphthalene-2-carboxylic acid
• FMOC-3-AMINO-2-NAPHTHOICACID
• SCHEMBL1157417
• BS-27963
• 3-(9H-fluoren-9-ylmethoxycarbonylamino)naphthalene-2-carboxylic acid

• MDL： MFCD02682310
• Inchi： 1S/C26H19NO4/c28-25(29)22-13-16-7-1-2-8-17(16)14-24(22)27-26(30)31-15-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h1-14,23H,15H2,(H,27,30)(H,28,29)
• InChI Key： MSOMSMIPRIHFGS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C2C=CC=CC2=CC=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.13100
• Monoisotopic Mass: 409.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 5.97200

Fmoc-3-amino-2-naphthoic acid Security Information

• HazardClass：IRRITANT
• Storage Condition：Store at 0-5 ° C

Additional information on Fmoc-3-amino-2-naphthoic acid

Recent Advances in the Application of Fmoc-3-amino-2-naphthoic acid (CAS: 372159-75-6) in Chemical Biology and Pharmaceutical Research

The compound Fmoc-3-amino-2-naphthoic acid (CAS: 372159-75-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a derivative of naphthoic acid, this compound is particularly valued for its role in peptide synthesis and drug development. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group enhances its utility in solid-phase peptide synthesis (SPPS), making it a critical building block for the development of novel therapeutic agents and biomaterials.

Recent studies have highlighted the unique properties of Fmoc-3-amino-2-naphthoic acid, including its ability to form stable supramolecular structures through π-π stacking and hydrogen bonding. These properties have been exploited in the design of self-assembling peptides and hydrogels, which show promise for applications in drug delivery, tissue engineering, and regenerative medicine. For instance, a 2023 study published in Nature Communications demonstrated the use of Fmoc-3-amino-2-naphthoic acid in creating biocompatible hydrogels capable of sustained release of anticancer drugs, thereby improving therapeutic efficacy and reducing side effects.

In addition to its applications in biomaterials, Fmoc-3-amino-2-naphthoic acid has been employed as a key intermediate in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. A recent publication in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of potent inhibitors for protein kinases involved in cancer progression. The study underscored the compound's ability to enhance binding affinity and selectivity, making it a valuable tool in the discovery of next-generation therapeutics.

Furthermore, advancements in synthetic methodologies have enabled the efficient production of Fmoc-3-amino-2-naphthoic acid with high purity and yield. A 2022 study in Organic Letters detailed a novel catalytic approach for the synthesis of this compound, which significantly reduced reaction times and improved scalability. These developments are expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, Fmoc-3-amino-2-naphthoic acid (CAS: 372159-75-6) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from peptide synthesis to drug delivery systems, underscore its importance in advancing the field. Ongoing research efforts are likely to uncover new uses and further optimize its synthesis, solidifying its role as a cornerstone in modern drug discovery and biomaterial development.